1-(4-Nitrobenzyl)piperidine
Cat. No. B1332540
M. Wt: 220.27 g/mol
InChI Key: PAMJENUKCYUKLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07951803B2
Procedure details
To a solution of 0.34 g (2.0 mmol, 1.0 eq.) of 1-(chloromethyl)-4-nitrobenzene in 20 mL of acetonitrile was added 0.83 g (6.0 mmol, 3.0 eq.) of potassium carbonate and 0.4 mL (4.0 mmol, 2.0 eq.) of piperidine. The reaction mixture was heated at reflux for 16 h. The reaction mixture was allowed to cool to room temperature, filtered and the solvent removed in vacuo. The resulting residue was purified by preparative TLC to give 0.31 g (1.4 mmol, 70%) of 1-(4-nitrobenzyl)piperidine (I-27).
Yield
70%
Identifiers
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REACTION_CXSMILES
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Cl[CH2:2][C:3]1[CH:8]=[CH:7][C:6]([N+:9]([O-:11])=[O:10])=[CH:5][CH:4]=1.C(=O)([O-])[O-].[K+].[K+].[NH:18]1[CH2:23][CH2:22][CH2:21][CH2:20][CH2:19]1>C(#N)C>[N+:9]([C:6]1[CH:7]=[CH:8][C:3]([CH2:2][N:18]2[CH2:23][CH2:22][CH2:21][CH2:20][CH2:19]2)=[CH:4][CH:5]=1)([O-:11])=[O:10] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0.34 g
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Type
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reactant
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Smiles
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ClCC1=CC=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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0.83 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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0.4 mL
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Type
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reactant
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Smiles
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N1CCCCC1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)#N
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 16 h
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Duration
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16 h
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent removed in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting residue was purified by preparative TLC
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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[N+](=O)([O-])C1=CC=C(CN2CCCCC2)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 1.4 mmol | |
| AMOUNT: MASS | 0.31 g | |
| YIELD: PERCENTYIELD | 70% | |
| YIELD: CALCULATEDPERCENTYIELD | 70% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
